Dibenzo[a,e]pyrene

• CAS No.: 192-65-4
• Product Name: Dibenzo[a,e]pyrene
• Molecular Formula: C24H14
• Molecular Weight: 302.4 g/mol
• IUPAC Name: hexacyclo[10.10.2.02,7.08,24.015,23.016,21]tetracosa-1(22),2,4,6,8,10,12(24),13,15(23),16,18,20-dodecaene
• Standard InChI: InChI=1S/C24H14/c1-2-8-17-16(6-1)14-22-19-10-4-3-9-18(19)20-11-5-7-15-12-13-21(17)24(22)23(15)20/h1-14H
• Standard InChIKey: KGHMWBNEMFNJFZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C3=C4C(=CC2=C1)C5=CC=CC=C5C6=CC=CC(=C64)C=C3
• Canonical SMILES: C1=CC=C2C3=C4C(=CC2=C1)C5=CC=CC=C5C6=CC=CC(=C64)C=C3
• Colorform: Pale yellow needles from xylene; Yellow crystals
• Melting Point: 233.5 °C; 244.4 °C
• Physical Description: Dibenzo(a,e)pyrene appears as yellow crystals. Water insoluble.
• Description: Dibenzo[a,e]pyrene is a yellowish-reddish, aromatic hydrocarbon consisting of six fused rings and produced by incomplete combustion of organic matter. Dibenzo[a,e]pyrene is primarily found in gasoline exhaust, tobacco smoke and fossil fuels. This substance is used only for research purposes. Dibenzo[a,e]pyrene is reasonably anticipated to be a human carcinogen. (NCI05); Dibenzo[a,e]pyrene is an ortho- and peri-fused polycyclic arene.; Dibenzo(a,e)pyrene appears as yellow crystals. Water insoluble.
• Shelf Life: Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Dibenzo
• Solubility: In water, 1.6X10-4 mg/L at 25 °C (est); Slightly soluble in ethanol, acetone, benzene, acetic acid; soluble in toluene and concentrated sulfuric acid
• Synonyms: 1,2,4,5-dibenzopyrene; DB(a,e)P; dibenzo(a,e)pyrene; naphtho(1,2,3,4-def)chrysene
• Vapor Pressure: 5.2X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 9126
• Last Modified: Nov 11 2021